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Introduction
Furaneol®, scientifically known as 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF), is a

naturally occurring chiral molecule celebrated for its sweet, caramel-like, and fruity aroma, most

notably associated with strawberries and pineapples.[1][2] Its potent sensory properties and

presence in a wide variety of fruits and processed foods have made it a significant compound

in the flavor and fragrance industry. Beyond its organoleptic characteristics, Furaneol and its

derivatives have garnered interest for their potential biological activities, including antimicrobial

and anti-infective properties. The chirality of the Furaneol molecule plays a pivotal role in its

sensory perception and biological function, making a thorough understanding of its

stereoisomerism essential for researchers in food science, sensory analysis, and drug

development.

This technical guide provides a comprehensive overview of the stereoisomerism and chirality of

Furaneol, detailing the distinct properties of its enantiomers, methods for their analysis and

synthesis, and their interactions with biological systems.

Stereoisomerism of Furaneol
Furaneol possesses a single stereocenter at the C2 position of the furanone ring, giving rise to

a pair of enantiomers: (R)-(+)-furaneol and (S)-(-)-furaneol.[2] These non-superimposable

mirror images exhibit identical physical properties such as melting point, boiling point, and
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solubility in achiral solvents. However, they differ in their interaction with plane-polarized light

and, more importantly, in their interaction with chiral biological systems, such as olfactory

receptors.

Figure 1: Enantiomers of Furaneol
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Figure 2: Racemization of Furaneol
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Figure 3: Furaneol-Olfactory Receptor Interaction

(R)-Furaneol

Olfactory Receptor
OR5M3

High Affinity
Binding

(S)-Furaneol

Low Affinity
Binding

Strong Signal
(Sweet Aroma) Weak/No Signal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 4: Chiral GC Workflow for Furaneol
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Figure 5: Enantioselective Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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